![molecular formula C20H23FN2O3S B1449503 N-{1-[(4-Fluorobenzene)sulfonyl]piperidin-3-yl}-3-phenylpropanamide CAS No. 1951439-99-8](/img/structure/B1449503.png)
N-{1-[(4-Fluorobenzene)sulfonyl]piperidin-3-yl}-3-phenylpropanamide
Overview
Description
N-{1-[(4-Fluorobenzene)sulfonyl]piperidin-3-yl}-3-phenylpropanamide is a chemical compound with the CAS Number: 1951439-99-8 . It has a molecular weight of 390.48 . The IUPAC name for this compound is N-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-3-phenylpropanamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C20H23FN2O3S/c21-17-9-11-19 (12-10-17)27 (25,26)23-14-4-7-18 (15-23)22-20 (24)13-8-16-5-2-1-3-6-16/h1-3,5-6,9-12,18H,4,7-8,13-15H2, (H,22,24) . This code provides a specific textual identifier for the molecular structure.Scientific Research Applications
Enantioselective Synthesis
A study demonstrates a concise route to valuable sulfamate-fused 2,6-disubstituted piperidin-4-ones or 2,3-dihydropyridin-4(1H)-ones with high diastereo- and enantioselectivity, highlighting the application of cyclic N-sulfonylimines in cycloaddition reactions for the synthesis of complex molecular structures (Yong Liu et al., 2013).
Alzheimer’s Disease Drug Candidates
Research into new N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide has been conducted to evaluate new drug candidates for Alzheimer’s disease, showcasing the potential therapeutic applications of such compounds (A. Rehman et al., 2018).
Antimicrobial Activity
A study presents the synthesis and evaluation of antimicrobial activity of substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide, indicating the role of these compounds in combating antimicrobial resistance (D. G. Anuse et al., 2019).
Fluorinated Polyamides Synthesis
Novel soluble fluorinated polyamides containing pyridine and sulfone moieties were synthesized, illustrating the versatility of such compounds in materials science, particularly for applications requiring high thermal stability and low dielectric constants (Xiao-Ling Liu et al., 2013).
Anticancer Agents
The synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and their evaluation as anticancer agents highlight the potential of such compounds in the development of new therapeutic strategies for cancer treatment (A. Rehman et al., 2018).
Safety and Hazards
properties
IUPAC Name |
N-[1-(4-fluorophenyl)sulfonylpiperidin-3-yl]-3-phenylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O3S/c21-17-9-11-19(12-10-17)27(25,26)23-14-4-7-18(15-23)22-20(24)13-8-16-5-2-1-3-6-16/h1-3,5-6,9-12,18H,4,7-8,13-15H2,(H,22,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JESLSQXVSJEUFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)F)NC(=O)CCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401161019 |
Source
|
| Record name | Benzenepropanamide, N-[1-[(4-fluorophenyl)sulfonyl]-3-piperidinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401161019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{1-[(4-Fluorobenzene)sulfonyl]piperidin-3-yl}-3-phenylpropanamide | |
CAS RN |
1951439-99-8 |
Source
|
| Record name | Benzenepropanamide, N-[1-[(4-fluorophenyl)sulfonyl]-3-piperidinyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1951439-99-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenepropanamide, N-[1-[(4-fluorophenyl)sulfonyl]-3-piperidinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401161019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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